Cas no 346691-01-8 (tert-butyl (R)-1-methylpyrrolidin-3-ylcarbamate)

• Product Name: tert-butyl (R)-1-methylpyrrolidin-3-ylcarbamate
• CAS No: 346691-01-8
• MF: C₁₀H₂₀N₂O₂
• MW: 200.28
• CID: 2149116
• PubChem ID: 45091942
• Update Time: 2025-06-14

tert-butyl (R)-1-methylpyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (R)-1-methylpyrrolidin-3-ylcarbamate
• AKOS026670886
• tert-butyl N-[(3R)-1-methylpyrrolidin-3-yl]carbamate
• Tert-butyl (R)-(1-methylpyrrolidin-3-yl)carbamate
• SCHEMBL359644
• DB-309256
• CS-0451424
• (R)-tert-Butyl(1-methylpyrrolidin-3-yl)carbamate
• ZAAYKTCDODPVPD-MRVPVSSYSA-N
• (R)-tert-Butyl 1-methylpyrrolidin-3-ylcarbamate
• (R)-tert-Butyl (1-methylpyrrolidin-3-yl)carbamate
• 346691-01-8
• KS-5770

• MDL： MFCD17014235
• Inchi： InChI=1S/C10H20N2O2/c1-10(2,3)14-9(13)11-8-5-6-12(4)7-8/h8H,5-7H2,1-4H3,(H,11,13)/t8-/m1/s1
• InChI Key： ZAAYKTCDODPVPD-MRVPVSSYSA-N
• SMILES： CC(C)(OC(N[C@@H]1CCN(C1)C)=O)C

Computed Properties

• Exact Mass: 200.152
• Monoisotopic Mass: 200.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on tert-butyl (R)-1-methylpyrrolidin-3-ylcarbamate

Comprehensive Overview of tert-butyl (R)-1-methylpyrrolidin-3-ylcarbamate (CAS No. 346691-01-8)

tert-butyl (R)-1-methylpyrrolidin-3-ylcarbamate (CAS No. 346691-01-8) is a chiral carbamate derivative widely utilized in pharmaceutical synthesis and organic chemistry research. This compound belongs to the class of pyrrolidine-based intermediates, which are pivotal in the development of bioactive molecules, including central nervous system (CNS) therapeutics and enzyme inhibitors. Its unique stereochemistry (R-configuration) and functional groups make it a valuable building block for asymmetric synthesis, aligning with the growing demand for enantioselective methodologies in drug discovery.

The structural features of tert-butyl (R)-1-methylpyrrolidin-3-ylcarbamate include a tert-butyloxycarbonyl (Boc) protecting group and a methyl-substituted pyrrolidine ring. These moieties enhance its stability and solubility, facilitating its use in multi-step synthetic routes. Researchers often employ this compound in the preparation of chiral amines, which are critical for designing kinase inhibitors and GPCR-targeted drugs. Recent trends in AI-driven drug design and green chemistry have further amplified interest in such intermediates, as they enable efficient and sustainable synthetic pathways.

In the context of user-searched queries, common questions include: "What is the role of Boc-protected pyrrolidines in peptide synthesis?" or "How does chirality impact the efficacy of tert-butyl carbamates?" Addressing these, the Boc group in 346691-01-8 serves as a temporary shield for amines during peptide coupling, while the (R)-enantiomer ensures optimal binding affinity in target proteins. Such insights are crucial for professionals exploring structure-activity relationships (SAR) or computational chemistry models.

From an industrial perspective, tert-butyl (R)-1-methylpyrrolidin-3-ylcarbamate is manufactured under stringent Good Manufacturing Practice (GMP) conditions to meet the purity standards required for preclinical studies. Analytical techniques like HPLC and chiral chromatography are routinely employed to verify its enantiomeric excess (>99%), a parameter highly scrutinized in regulatory submissions. This aligns with the pharmaceutical industry's focus on quality-by-design (QbD) principles and patent lifecycle management.

Emerging applications of this compound also intersect with bioconjugation strategies and prodrug development. For instance, its carbamate linkage can be hydrolyzed enzymatically to release active drug moieties, a mechanism leveraged in targeted drug delivery systems. Such innovations resonate with trending topics like personalized medicine and nanocarrier technologies, frequently searched in academic and industrial databases.

In summary, tert-butyl (R)-1-methylpyrrolidin-3-ylcarbamate (CAS No. 346691-01-8) exemplifies the synergy between chiral chemistry and modern drug development. Its versatility in organic transformations, coupled with relevance to high-impact research areas, ensures its continued prominence in scientific literature and commercial catalogs. Future directions may explore its utility in continuous flow chemistry or machine learning-aided retrosynthesis, further expanding its interdisciplinary appeal.